Cas no 125729-46-6 ((3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (or 1-Hydroxybenzbromarone))

• Product Name: (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (or 1-Hydroxybenzbromarone)
• CAS No: 125729-46-6
• MF: C₁₇H₁₂Br₂O₄
• MW: 440.082783699036
• MDL: MFCD32693153
• CID: 208568
• PubChem ID: 130524
• Update Time: 2025-06-09

(3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (or 1-Hydroxybenzbromarone) Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dibromo-4-hydroxyphenyl)[2-(1-hydroxyethyl)-3-benzofuranyl]-
• (3,5-dibromo-4-hydroxyphenyl)-[2-(1-hydroxyethyl)-1-benzofuran-3-yl]methanone
• 1'-hydroxybenzbromarone
• (3,5-dibromo-4-hydroxyphenyl)[2-(1-hydroxyethyl)-1-benzofuran-3-yl]methanone
• 125729-46-6
• TQP1397
• MFCD32693153
• DTXSID60925240
• BENZBROMARONE METABOLITE M1
• SY251777
• METHANONE, (3,5-DIBROMO-4-HYDROXYPHENYL)(2-(1-HYDROXYETHYL)-3-BENZOFURANYL)-
• 1'-HYDROXYBENZBROMARONE, (+/-)-
• (3,5-dibromo-4-hydroxyphenyl)(2-(1-hydroxyethyl)benzofuran-3-yl)methanone
• UNII-7KWS230YJ1
• CHEMBL224006
• SCHEMBL15698085
• BDBM330353
• US9725430, Compound 1i
• (3,5-Dibromo-4-hydroxyphenyl)[2-(1-hydroxyethyl)-3-benzofuranyl]methanone (or 1-Hydroxybenzbromarone)
• (3,5-Dibromo-4-hydroxyphenyl)[2-(1-hydroxyethyl)-3-benzofuryl]methanone
• (3,5-DIBROMO-4-HYDROXYPHENYL)(2-(1-HYDROXYETHYL)-3-BENZOFURANYL)METHANONE
• 7KWS230YJ1
• (3,5-Dibromo-4-hydroxyphenyl)[2-(1-hydroxyethyl)-3-benzofuranyl]methanone
• DB-388837
• POZTINURAD
• (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (or 1-Hydroxybenzbromarone)

• MDL： MFCD32693153
• Inchi： 1S/C17H12Br2O4/c1-8(20)17-14(10-4-2-3-5-13(10)23-17)15(21)9-6-11(18)16(22)12(19)7-9/h2-8,20,22H,1H3
• InChI Key： ZYHWDBVIUWBPCO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1C(C)O)=O)Br)O

Computed Properties

• Exact Mass: 437.91016
• Monoisotopic Mass: 437.91023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67

Additional information on (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (or 1-Hydroxybenzbromarone)

Introduction to (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone (CAS No. 125729-46-6) and Its Applications

(3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone, also known as 1-Hydroxybenzbromarone, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. With the CAS number 125729-46-6, this molecule has garnered attention due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, its chemical characteristics, and the latest research findings that highlight its significance in modern drug discovery.

The molecular structure of (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone consists of a benzofuran core substituted with bromine and hydroxyl groups, which contribute to its distinct reactivity and biological activity. The presence of these functional groups makes it a versatile scaffold for designing novel pharmacological agents. Specifically, the bromine atoms enhance electrophilicity, while the hydroxyl groups introduce hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have explored the pharmacological potential of 1-Hydroxybenzbromarone in various therapeutic contexts. One notable area of research is its role as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The brominated phenolic moiety is particularly effective in disrupting inflammatory signaling cascades, making it a promising candidate for treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone has shown promise in the field of oncology. Research indicates that it can induce apoptosis in cancer cells by activating stress signaling pathways. The benzofuran scaffold interacts with cellular components, leading to the disruption of cancer cell survival mechanisms. This has been observed in several preclinical models, suggesting that further investigation could lead to the development of new anticancer therapies.

The compound's unique chemical structure also makes it an attractive candidate for drug design and optimization. The combination of bromine and hydroxyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter pharmacokinetic and pharmacodynamic properties.

Advances in computational chemistry have further enhanced the understanding of 1-Hydroxybenzbromarone's interactions with biological targets. Molecular docking studies have identified potential binding sites on proteins relevant to inflammation and cancer biology. These insights have guided the design of derivatives with improved efficacy and reduced toxicity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling faster and more targeted development of novel therapeutics.

The synthesis of (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core efficiently. These improvements in synthetic chemistry are essential for translating laboratory discoveries into clinical applications.

Evaluation of the compound's safety profile is another critical aspect of its development. Preliminary toxicology studies have shown that 1-Hydroxybenzbromarone exhibits low systemic toxicity at therapeutic doses. This makes it a favorable candidate for further clinical investigation. However, comprehensive safety assessments are necessary to ensure its suitability for human use. These studies will provide valuable data on dosing regimens and potential side effects.

The future direction of research on (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone is promising. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore new therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this field. Such partnerships can leverage expertise from multiple disciplines, fostering innovation and bringing new treatments to patients more quickly.

In conclusion, (3,5-Dibromo-4-hydroxyphenyl)2-(1-hydroxyethyl)-3-benzofuranylmethanone represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for drug discovery. With continued research and development, this molecule has the potential to address unmet medical needs across various therapeutic areas.